Cas no 65910-03-4 (Benzene, 2-chloro-1-(dichloromethyl)-4-isocyanato-)
65910-03-4 structure
Product Name:Benzene, 2-chloro-1-(dichloromethyl)-4-isocyanato-
CAS No:65910-03-4
MF:C8H4Cl3NO
MW:236.482459068298
CID:1692228
PubChem ID:71375324
Update Time:2025-04-21
Benzene, 2-chloro-1-(dichloromethyl)-4-isocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-chloro-1-(dichloromethyl)-4-isocyanato-
- 2-chloro-1-(dichloromethyl)-4-isocyanatobenzene
- 65910-03-4
- DTXSID30798064
-
- Inchi: 1S/C8H4Cl3NO/c9-7-3-5(12-4-13)1-2-6(7)8(10)11/h1-3,8H
- InChI Key: NEXGXEWQSAZMNX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(Cl)Cl)N=C=O
Computed Properties
- Exact Mass: 234.93602
- Monoisotopic Mass: 234.935847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 29.4Ų
Experimental Properties
- PSA: 29.43
Benzene, 2-chloro-1-(dichloromethyl)-4-isocyanato- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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